(-)-MAACKIAIN
(-)-MAACKIAIN
(+)-maackiain is the (+)-enantiomer of maackiain. It is an enantiomer of a (-)-maackiain.
Brand Name:
Vulcanchem
CAS No.:
19908-48-6
VCID:
VC0034798
InChI:
InChI=1S/C16H12O5/c17-8-1-2-9-12(3-8)18-6-11-10-4-14-15(20-7-19-14)5-13(10)21-16(9)11/h1-5,11,16-17H,6-7H2/t11-,16-/m1/s1
SMILES:
Molecular Formula:
C16H12O5
Molecular Weight:
284.26 g/mol
(-)-MAACKIAIN
CAS No.: 19908-48-6
Main Products
VCID: VC0034798
Molecular Formula: C16H12O5
Molecular Weight: 284.26 g/mol
| CAS No. | 19908-48-6 |
|---|---|
| Product Name | (-)-MAACKIAIN |
| Molecular Formula | C16H12O5 |
| Molecular Weight | 284.26 g/mol |
| IUPAC Name | (1S,12S)-5,7,11,19-tetraoxapentacyclo[10.8.0.02,10.04,8.013,18]icosa-2,4(8),9,13(18),14,16-hexaen-16-ol |
| Standard InChI | InChI=1S/C16H12O5/c17-8-1-2-9-12(3-8)18-6-11-10-4-14-15(20-7-19-14)5-13(10)21-16(9)11/h1-5,11,16-17H,6-7H2/t11-,16-/m1/s1 |
| Standard InChIKey | HUKSJTUUSUGIDC-BDJLRTHQSA-N |
| Isomeric SMILES | C1[C@H]2[C@@H](C3=C(O1)C=C(C=C3)O)OC4=CC5=C(C=C24)OCO5 |
| Canonical SMILES | C1C2C(C3=C(O1)C=C(C=C3)O)OC4=CC5=C(C=C24)OCO5 |
| Description | (+)-maackiain is the (+)-enantiomer of maackiain. It is an enantiomer of a (-)-maackiain. |
| Synonyms | 6a,12a-dihydro-6H-(1,3)dioxolo(5,6)benzofuro(3,2-c)(1)benzopyran-3-ol inermin inermin, (6aR-cis)-isomer inermin, (6aS-cis)-isomer maackiain |
| PubChem Compound | 161298 |
| Last Modified | Nov 11 2021 |
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